Cas no 498555-68-3 (Cyclohexanone, 4-[1-(4-hydroxyphenyl)-1-methylpropyl]-)

Cyclohexanone, 4-[1-(4-hydroxyphenyl)-1-methylpropyl]- structure
498555-68-3 structure
Product Name:Cyclohexanone, 4-[1-(4-hydroxyphenyl)-1-methylpropyl]-
CAS No:498555-68-3
MF:C16H22O2
MW:246.344685077667
CID:1551919
Update Time:2024-08-24

Cyclohexanone, 4-[1-(4-hydroxyphenyl)-1-methylpropyl]- Chemical and Physical Properties

Names and Identifiers

    • Cyclohexanone, 4-[1-(4-hydroxyphenyl)-1-methylpropyl]-
    • Inchi: 1S/C16H22O2/c1-3-16(2,12-4-8-14(17)9-5-12)13-6-10-15(18)11-7-13/h4-5,8-9,13,17H,3,6-7,10-11H2,1-2H3
    • InChI Key: MGJRWBHLXGMHCP-UHFFFAOYSA-N
    • SMILES: C1(=O)CCC(C(C2=CC=C(O)C=C2)(C)CC)CC1

Computed Properties

  • Exact Mass: 246.16206

Experimental Properties

  • Density: 1.070±0.06 g/cm3(Predicted)
  • Boiling Point: 393.0±15.0 °C(Predicted)
  • PSA: 37.3
  • pka: 10.03±0.15(Predicted)

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